Cas no 1263215-23-1 ((4-chlorothiophen-2-yl)methyl(methyl)amine)
1263215-23-1 structure
Product Name:(4-chlorothiophen-2-yl)methyl(methyl)amine
CAS No:1263215-23-1
MF:C6H8ClNS
MW:161.652419090271
CID:5788079
PubChem ID:58247196
Update Time:2024-03-01
(4-chlorothiophen-2-yl)methyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1263215-23-1
- DTXSID301265367
- [(4-chlorothiophen-2-yl)methyl](methyl)amine
- 1-(4-chlorothiophen-2-yl)-N-methylmethanamine
- AKOS017514986
- SCHEMBL12670697
- EN300-1663691
- 2-Thiophenemethanamine, 4-chloro-N-methyl-
- (4-Chloro-thiophen-2-ylmethyl)-methyl-amine
- (4-chlorothiophen-2-yl)methyl(methyl)amine
-
- Inchi： 1S/C6H8ClNS/c1-8-3-6-2-5(7)4-9-6/h2,4,8H,3H2,1H3
- InChI Key： YREPFFCPSYVLQO-UHFFFAOYSA-N
- SMILES： ClC1=CSC(=C1)CNC
Computed Properties
- Exact Mass: 161.0065981g/mol
- Monoisotopic Mass: 161.0065981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 89.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 40.3Ų
Experimental Properties
- Density: 1.220±0.06 g/cm3(Predicted)
- Boiling Point: 206.5±25.0 °C(Predicted)
- pka: 8.67±0.10(Predicted)
(4-chlorothiophen-2-yl)methyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1663691-0.05g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 0.05g |
$419.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-0.1g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 0.1g |
$439.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-0.25g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 0.25g |
$459.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-0.5g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 0.5g |
$479.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-1.0g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 1.0g |
$499.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-2.5g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 2.5g |
$978.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-5.0g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 5.0g |
$1448.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-10.0g |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 10.0g |
$2146.0 | 2023-07-06 | ||
| Enamine | EN300-1663691-50mg |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 50mg |
$419.0 | 2023-09-21 | ||
| Enamine | EN300-1663691-100mg |
[(4-chlorothiophen-2-yl)methyl](methyl)amine |
1263215-23-1 | 100mg |
$439.0 | 2023-09-21 |
(4-chlorothiophen-2-yl)methyl(methyl)amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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